Cas no 137766-77-9 (Benzenesulfonamide,4-methyl-N-[(1R)-2-[[(4-methylphenyl)sulfonyl]amino]-1-phenylethyl]-)

• Product Name: Benzenesulfonamide,4-methyl-N-[(1R)-2-[[(4-methylphenyl)sulfonyl]amino]-1-phenylethyl]-
• CAS No: 137766-77-9
• MF: C₂₂H₂₄N₂O₄S₂
• MW: 444.566963195801
• CID: 1245902
• PubChem ID: 101996114
• Update Time: 2025-04-20

Benzenesulfonamide,4-methyl-N-[(1R)-2-[[(4-methylphenyl)sulfonyl]amino]-1-phenylethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-methyl-N-[(1R)-2-[[(4-methylphenyl)sulfonyl]amino]-1-phenylethyl]-
• N,Na(2)-[(1R)-1-Phenyl-1,2-ethanediyl]bis[4-methylbenzenesulfonamide]
• DTXSID501164654
• 137766-77-9

• Inchi： 1S/C22H24N2O4S2/c1-17-8-12-20(13-9-17)29(25,26)23-16-22(19-6-4-3-5-7-19)24-30(27,28)21-14-10-18(2)11-15-21/h3-15,22-24H,16H2,1-2H3/t22-/m0/s1
• InChI Key： HOIVORUOLGPEAX-QFIPXVFZSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N[C@H](C1C=CC=CC=1)CNS(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 444.11774960g/mol
• Monoisotopic Mass: 444.11774960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 109Ų